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Introduction:

Sesamex is a potent synergist used in insecticide bioassays to investigate and overcome
metabolic resistance in insects. Its primary mechanism of action is the inhibition of cytochrome
P450 monooxygenases (P450s), a major family of enzymes responsible for detoxifying a wide
range of insecticides.[1][2][3] By inhibiting these enzymes, Sesamex can significantly increase
the potency of an insecticide against resistant insect populations, making it an invaluable tool
for resistance monitoring, evaluating the efficacy of new insecticidal compounds, and extending
the lifespan of existing control agents.[4] These application notes provide detailed protocols for
the use of Sesamex in insecticide bioassays, with a focus on topical application methods.

Data Presentation

The following table summarizes the synergistic effect of a P450 inhibitor, piperonyl butoxide
(PBO), which has a similar mechanism of action to Sesamex, on the toxicity of various
pyrethroid insecticides against a resistant population of house flies (Musca domestica). The
data is presented as the median lethal concentration (LC50), which is the concentration of an
insecticide that causes 50% mortality in a test population. A lower LC50 value indicates higher
toxicity. The Synergistic Ratio (SR) is calculated as the LC50 of the insecticide alone divided by
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the LC50 of the insecticide in combination with the synergist. A higher SR value indicates a
greater synergistic effect.

95% . L.
. ) Synergistic
Insecticide Treatment LC50 (ug/uL) Confidence .
Ratio (SR)
Interval
Bifenthrin Insecticide Alone  0.031 0.025 - 0.038 -
Insecticide +
0.002 0.001 - 0.003 15.5
PBO
Cypermethrin Insecticide Alone  0.045 0.037 - 0.055 -
Insecticide +
0.004 0.003 - 0.005 11.25
PBO
Deltamethrin Insecticide Alone  0.009 0.007 - 0.011 -
Insecticide +
0.001 0.0008 - 0.0012 9.0
PBO

Data adapted from a study on pyrethroid-resistant house flies, using piperonyl butoxide (PBO)
as the synergist. PBO and Sesamex are both inhibitors of cytochrome P450 enzymes and are
expected to produce similar synergistic effects.

Experimental Protocols
Preparation of Insecticide and Sesamex Solutions

This protocol describes the preparation of stock solutions and serial dilutions for use in topical
bioassays.[5]

Materials:
o Technical grade insecticide (95-99% purity)
o Sesamex (or other synergist)

e Analytical grade acetone (or other suitable solvent)
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Analytical balance (0.1 mg accuracy)

Glass vials with screw caps or volumetric flasks

Micropipettes

Vortex mixer

Parafilm

Procedure:

o Correction for Purity: Before preparing the stock solution, calculate the correction factor (CF)
for the purity of the technical grade insecticide:

o CF =100/ % active ingredient (a.i.)

e Stock Solution Preparation (e.g., 10,000 pg/mL):

[e]

Calculate the required weight of the insecticide:

» Weight (mg) = Desired Concentration (ug/mL) x Desired Volume (mL) x CF / 1000

[¢]

Accurately weigh the calculated amount of the technical grade insecticide and transfer it to
a glass vial or volumetric flask.

[¢]

Add the desired volume of acetone to achieve the target concentration.

[e]

Vortex the solution until the insecticide is completely dissolved.

[e]

Seal the vial with a screw cap and Parafilm to prevent evaporation. Store at -20°C for
long-term storage or 4°C for short-term use.

e Sesamex Stock Solution: Prepare a stock solution of Sesamex in acetone at a
concentration appropriate for determining its maximum sublethal concentration.

¢ Serial Dilutions:
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o Perform serial dilutions of the insecticide stock solution in acetone to create a range of
concentrations that will produce between 10% and 90% mortality.

o For the synergized bioassay, prepare a parallel set of insecticide dilutions in an acetone
solution containing the predetermined maximum sublethal concentration of Sesamex.

Topical Application Bioassay

This method is used to apply a precise dose of insecticide directly to the insect's body.
Materials:

e Test insects (e.g., adult mosquitoes, house flies, or lepidopteran larvae)

e CO2 or chilling plate for anesthetizing insects

e Microsyringe applicator capable of delivering a precise volume (e.g., 0.5-1 pL)

o Petri dishes or other suitable holding containers with a food source

e Prepared insecticide and insecticide + Sesamex solutions

o Control solution (acetone only)

e Synergist control solution (Sesamex in acetone at the maximum sublethal concentration)
Procedure:

o Determine Maximum Sublethal Concentration of Sesamex:

o Expose groups of insects to a range of Sesamex concentrations alone to determine the
highest concentration that results in no or negligible mortality (typically <5%) after 24
hours. This concentration will be used in the synergized bioassay.

 Insect Preparation:
o Anesthetize a batch of insects using CO2 or a chilling plate.

o Application of Solutions:
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o Using a microsyringe applicator, apply a small, precise volume (e.g., 0.5 pL) of the
prepared solutions to the dorsal thorax of each anesthetized insect.

o Treat at least three replicates of 10-20 insects for each concentration of insecticide alone,
insecticide + Sesamex, the acetone control, and the Sesamex control.

 Incubation and Observation:
o Place the treated insects in holding containers with access to food and water.

o Maintain the insects under controlled environmental conditions (e.g., 25 = 2°C, 60 + 10%
relative humidity, and a 12:12 hour light:dark photoperiod).

o Record mortality at 24, 48, and 72 hours post-treatment. Insects that are unable to move
when prodded are considered dead.

o Data Analysis:

o Correct for control mortality using Abbott's formula if mortality in the control group is
between 5% and 20%.

o Perform probit or logit analysis to determine the LC50 values and their 95% confidence
intervals for the insecticide alone and the insecticide + Sesamex treatments.

o Calculate the Synergistic Ratio (SR) to quantify the effect of Sesamex.

Visualizations
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Caption: Experimental workflow for a topical insecticide bioassay with Sesamex.
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Caption: Mechanism of action of Sesamex as a cytochrome P450 inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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